Cas no 22817-15-8 (Benzoic acid,4-[[[(aminoiminomethyl)amino]iminomethyl]amino]-)
22817-15-8 structure
Product Name:Benzoic acid,4-[[[(aminoiminomethyl)amino]iminomethyl]amino]-
CAS No:22817-15-8
MF:C9H11N5O2
MW:221.215940713882
CID:255074
PubChem ID:52239
Update Time:2025-04-19
Benzoic acid,4-[[[(aminoiminomethyl)amino]iminomethyl]amino]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-[[[(aminoiminomethyl)amino]iminomethyl]amino]-
- [N'-(4-carboxyphenyl)carbamimidoyl]-(diaminomethylidene)azanium
- 4-{[{[AMINO(IMINO)METHYL]AMINO}(IMINO)METHYL]AMINO}BENZOIC ACID HYDROCHLORIDE
- 4-(butylcarbamoylamino)-2-hydroxy-benzoic acid
- 4-(N'-Butyl-ureido)-salicylsaeure
- 4-(N'-Carbamimidoyl-guanidino)-benzoesaeure
- 4-(N'-carbamimidoyl-guanidino)-benzoic acid
- 4-< N'-Butyl-ureido> -salicylsaeure
- AC1L5HKR
- AG-J-28124
- CTK3I7814
- NSC69832
- SureCN1592341
- NCIStruc1_000808
- NCGC00097383-01
- DTXSID10945493
- 4-{[{[amino(imino)methyl]amino}(imino)methyl]amino}benzoic acid
- 22817-15-8
- AKOS024412044
- NCI125205
- CHEMBL1742045
- NCGC00014274-02
- 4-(3-Carbamimidoylguanidino)benzoic acid
- NCIStruc2_000735
- 4-((((amino(imino)methyl)amino)(imino)methyl)amino)benzoic acid
- NCGC00014274
- CCG-37621
- NSC125205
- NCI60_000590
- 4-(N'-Carbamimidoylcarbamimidamido)benzoic acid
- NSC-125205
- 4-[[amino-(diaminomethylideneamino)methylidene]amino]benzoic acid
- Nafamostat Impurity 8
- 1-(p-carboxyphenyl) biguanide
-
- Inchi: 1S/C9H11N5O2/c10-8(11)14-9(12)13-6-3-1-5(2-4-6)7(15)16/h1-4H,(H,15,16)(H6,10,11,12,13,14)
- InChI Key: SQVQYPFROZNYOG-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1)/N=C(\N)/N=C(\N)/N)=O
Computed Properties
- Exact Mass: 222.09926
- Monoisotopic Mass: 221.09127461g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 140Ų
Experimental Properties
- PSA: 141.69
Benzoic acid,4-[[[(aminoiminomethyl)amino]iminomethyl]amino]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-276977-250mg |
4-{[{[amino(imino)methyl]amino}(imino)methyl]amino}benzoic acid hydrochloride, |
22817-15-8 | 250mg |
¥1188.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-276977-250 mg |
4-{[{[amino(imino)methyl]amino}(imino)methyl]amino}benzoic acid hydrochloride, |
22817-15-8 | 250MG |
¥1,188.00 | 2023-07-11 |
Benzoic acid,4-[[[(aminoiminomethyl)amino]iminomethyl]amino]- Related Literature
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
22817-15-8 (Benzoic acid,4-[[[(aminoiminomethyl)amino]iminomethyl]amino]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk